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Introduction

Polybutadiene (BR) is a synthetic rubber formed from the polymerization of 1,3-butadiene.

The connectivity of the polymer chain can occur in three primary ways: cis-1,4, trans-1,4, and

1,2-vinyl. The geometric isomerism of the 1,4-addition, specifically the cis and trans

configurations, gives rise to vastly different material properties. This technical guide provides a

detailed comparison of the morphology and physical properties of high cis-polybutadiene and

high trans-polybutadiene, offering insights into their structure-property relationships and the

experimental techniques used for their characterization.

Morphology: The Foundation of Physical Properties
Polymer morphology describes the arrangement and organization of polymer chains within a

material, which can be broadly categorized into amorphous and crystalline regions. This

structural organization is the primary determinant of a polymer's physical and mechanical

behavior.
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cis-Polybutadiene: The cis configuration of the double bond introduces a bend in the polymer

chain.[1][2][3] This irregular, kinked structure hinders the efficient packing and alignment of the

polymer chains, preventing the formation of significant crystalline regions.[1][2] As a result, high

cis-polybutadiene is predominantly amorphous, which is fundamental to its characteristic high

elasticity and rubber-like behavior.[2][3]

trans-Polybutadiene: In contrast, the trans double bond allows the polymer chain to adopt a

more linear, straight conformation.[1][2] This regularity facilitates the close packing of chains

into well-ordered, microcrystalline domains.[1][2] Consequently, high trans-polybutadiene is a

semi-crystalline material, behaving more like a tough, leathery plastic at room temperature.[1]

[4]

The relationship between the isomeric form, chain structure, and resulting morphology is

visualized in the diagram below.

Molecular Structure Chain Conformation Morphology Resulting Material Property

cis-1,4 Polybutadiene Bent/Kinked Chain

trans-1,4 Polybutadiene Linear/Straight Chain

Amorphous

Semi-Crystalline
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Plastic-like

Click to download full resolution via product page

Caption: Structure-Property Relationship in Polybutadiene Isomers.

Comparative Physical Properties
The distinct morphologies of cis- and trans-polybutadiene directly translate into significant

differences in their physical and thermal properties. The following tables summarize key

quantitative data for high-purity (>90%) isomers.

Table 1: Thermal Properties
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Property
cis-1,4-Polybutadiene
(>92% cis)

trans-1,4-Polybutadiene
(>90% trans)

Glass Transition Temp. (Tg) -107°C to -90°C[2][5][6] -107 to -83 °C[6]

Melting Point (Tm) -25 to 12 °C[6] ~80°C to 145°C[1][5][6]

Crystallinity

Largely Amorphous (can

exhibit strain-induced

crystallization)[1][2]

Semi-crystalline[1][4]

Glass Transition Temperature (Tg): High cis-polybutadiene possesses one of the lowest Tg

values among all elastomers, which accounts for its excellent low-temperature flexibility and

high resilience.[4][5]

Melting Point (Tm): The amorphous nature of cis-polybutadiene means it does not have a

sharp melting point, though some crystallization can occur at very low temperatures. In

contrast, the crystalline domains in trans-polybutadiene result in a distinct and much higher

melting point, rendering it a solid plastic at room temperature.[1][5]

Table 2: Mechanical and Physical Properties
Property

cis-1,4-Polybutadiene
(>92% cis)

trans-1,4-Polybutadiene
(>90% trans)

State at Room Temp. Rubbery, elastic solid[4]
Tough, leathery, crystalline

solid[4]

Tensile Strength (gum stock) Fair[7] High[7]

Tensile Strength (carbon black

filled)
Very good[4] Very good[4]

Elongation at Break
High (500-700% for black

stocks)[4]

High (500-700% for black

stocks)[4]

Resilience Excellent, low hysteresis[4][7] Fair[7]

Hardness Low High[7]

Density (g/cm³) ~0.9 to 1.0[6] ~0.9 to 1.0[6]
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Mechanical Properties: Unvulcanized, high cis-polybutadiene has poor strength ("green

strength"), but when vulcanized and compounded with fillers like carbon black, it exhibits

excellent tensile strength and abrasion resistance.[4][5] High trans-polybutadiene is

inherently tough and has a high modulus, even in gum vulcanizates.[4][7] Both isomers can

achieve high elongation at break when properly formulated.[4]

Resilience: The high mobility of the amorphous chains in cis-polybutadiene allows it to

recover quickly from deformation, leading to excellent resilience and low heat build-up under

dynamic stress.[4][7]

Experimental Protocols
Accurate characterization of the morphology and physical properties of polybutadiene isomers

is crucial. The following are standard methodologies for key analytical techniques.

Differential Scanning Calorimetry (DSC)
DSC is used to measure thermal transitions, including the glass transition temperature (Tg) and

melting point (Tm).[8][9]

Objective: To determine the Tg and Tm of cis- and trans-polybutadiene.

Apparatus: A differential scanning calorimeter (e.g., DSC 2920, TA Instruments).[9]

Sample Preparation:

Weigh 5-10 mg of the polymer sample into a standard aluminum DSC pan.[10]

Crimp the pan with a lid to encapsulate the sample.

Prepare an empty, crimped aluminum pan to be used as a reference.[11]

Procedure:

Place the sample and reference pans into the DSC cell.[10]

Purge the cell with an inert gas (e.g., nitrogen at 40 ml/min).[6]
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Equilibrate the cell at a temperature well below the expected Tg (e.g., -150°C).

Ramp the temperature at a controlled rate (e.g., 10 K/min) to a temperature above the

expected melting point (e.g., 180°C for trans-PB).[6][9]

Record the heat flow as a function of temperature. The Tg is observed as a step change in

the baseline, and the Tm is observed as an endothermic peak.[8]

X-ray Diffraction (XRD)
XRD is a powerful technique for determining the degree of crystallinity in a polymer.[12]

Objective: To quantify the crystalline and amorphous content in polybutadiene samples.

Apparatus: An X-ray diffractometer with a copper X-ray source (Cu Kα).

Sample Preparation:

Prepare a flat film or powder sample of the polymer.

Ensure the sample surface is smooth and representative of the bulk material.

Procedure:

Mount the sample in the diffractometer.

Scan the sample over a range of 2θ angles (e.g., 5° to 50°).

The resulting diffractogram will show sharp peaks corresponding to crystalline regions

superimposed on a broad halo corresponding to the amorphous phase.

The degree of crystallinity is calculated by separating the integrated intensities of the

crystalline peaks from the amorphous halo and determining their relative areas.

Tensile Testing (ASTM D412)
This standard method is used to evaluate the tensile properties of vulcanized rubber and

thermoplastic elastomers, such as tensile strength, ultimate elongation, and modulus.[13][14]
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Objective: To measure the key mechanical properties of vulcanized polybutadiene
compounds.

Apparatus: A universal testing machine (tensile tester) with appropriate grips and an

extensometer.[15]

Sample Preparation:

Vulcanize the polybutadiene compound into flat sheets of a specified thickness (e.g., 3.0

+/- 0.3 mm).[14]

Cut dumbbell-shaped test specimens from the sheets using a die (ASTM D412, Type C is

common).[13]

Measure the thickness and width of the narrow section of each specimen.

Procedure:

Mount the specimen in the grips of the testing machine.

Attach the extensometer to the gauge length of the specimen.

Apply a tensile force at a constant rate of crosshead displacement (e.g., 500 ± 50

mm/min) until the specimen ruptures.[14][15]

Record the force and elongation data throughout the test.

Calculate tensile strength (maximum stress before rupture), ultimate elongation (strain at

rupture), and tensile stress at specific elongations (modulus).[15][16]

The general workflow for characterizing these polymers is outlined below.
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Caption: Experimental Workflow for Polybutadiene Characterization.

Conclusion
The distinct morphology of cis- and trans-polybutadiene, dictated by their molecular geometry,

leads to a profound divergence in their physical properties. High cis-polybutadiene's

amorphous nature results in a highly elastic, resilient rubber with excellent low-temperature

performance, making it ideal for applications like tire treads. Conversely, the semi-crystalline

structure of high trans-polybutadiene produces a rigid, high-melting-point plastic.

Understanding these fundamental structure-property relationships, and the experimental

protocols to quantify them, is essential for researchers and scientists in material design,

development, and application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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